molecular formula C19H19BrN2O3 B267136 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

Cat. No. B267136
M. Wt: 403.3 g/mol
InChI Key: KRMZTOXDTXAVDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in research to understand its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide involves the inhibition of certain enzymes and proteins. It has been found to inhibit the activity of certain kinases and phosphatases, which are involved in various cellular processes such as cell division, proliferation, and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide are still being studied. However, it has been found to have potential applications in the treatment of certain diseases such as cancer, inflammation, and diabetes. It has also been found to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide in lab experiments include its synthetic nature, which allows for precise control over the chemical structure and purity. It also has potential applications in various fields of research.
The limitations of using 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide in lab experiments include its potential toxicity and limited availability. It is also a relatively new compound, and its full range of applications and effects are still being studied.

Future Directions

There are several future directions for research on 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide. These include:
1. Further studies on its mechanism of action and potential drug targets.
2. Exploration of its potential applications in the treatment of various diseases.
3. Development of new synthetic methods to improve its availability and purity.
4. Investigation of its potential toxicological effects.
5. Studies on its neuroprotective effects and potential applications in the treatment of neurological disorders.
Conclusion
In conclusion, 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is a synthetic compound that has potential applications in various fields of scientific research. Its mechanism of action, biochemical and physiological effects, advantages, and limitations are still being studied. However, it has shown promise in the treatment of certain diseases and has potential applications in drug discovery research. Further research is needed to fully understand its potential applications and effects.

Synthesis Methods

The synthesis method of 2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide involves the reaction of 3-amino-N-(3-bromo-4-hydroxyphenyl)benzamide with tetrahydro-2-furanmethanamine and then treating the product with isobutyl chloroformate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has potential applications in various fields of scientific research. It has been used as a tool to study the mechanism of action of certain enzymes and proteins. It has also been used in drug discovery research to identify potential drug targets.

properties

Product Name

2-bromo-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide

Molecular Formula

C19H19BrN2O3

Molecular Weight

403.3 g/mol

IUPAC Name

2-bromo-N-[3-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide

InChI

InChI=1S/C19H19BrN2O3/c20-17-9-2-1-8-16(17)19(24)22-14-6-3-5-13(11-14)18(23)21-12-15-7-4-10-25-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,21,23)(H,22,24)

InChI Key

KRMZTOXDTXAVDM-UHFFFAOYSA-N

SMILES

C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Br

Canonical SMILES

C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Br

Origin of Product

United States

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